3-ethoxy-3-ethynyloxolane
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-ethoxy-3-ethynyloxolane can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "Ethyl acetoacetate", "Sodium ethoxide", "Propargyl bromide", "Sodium hydride", "2,3-epoxybutane" ], "Reaction": [ "Step 1: Ethyl acetoacetate is reacted with sodium ethoxide to form the sodium salt of ethyl acetoacetate.", "Step 2: Propargyl bromide is added to the reaction mixture and allowed to react with the sodium salt of ethyl acetoacetate to form the corresponding propargylated product.", "Step 3: The propargylated product is then treated with sodium hydride to form the corresponding acetylide intermediate.", "Step 4: The acetylide intermediate is then reacted with 2,3-epoxybutane to form the desired product, 3-ethoxy-3-ethynyloxolane." ] } | |
CAS RN |
2731009-12-2 |
Molecular Formula |
C8H12O2 |
Molecular Weight |
140.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
